Cas no 2308463-78-5 (2-(2S)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid
• CAS No: 2308463-78-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6291000
• PubChem ID: 165764582
• Update Time: 2025-08-05

2-(2S)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid
• 2-[(2S)-1-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]piperidin-2-yl]acetic acid
• EN300-1580249
• 2308463-78-5

• Inchi： 1S/C27H30N2O5/c30-24(31)15-18-7-5-6-14-29(18)26(32)25(17-12-13-17)28-27(33)34-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,17-18,23,25H,5-7,12-16H2,(H,28,33)(H,30,31)/t18-,25?/m0/s1
• InChI Key： ALYKEXOSNJGTFP-CPFIQGLUSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid

Compound 2308463-78-5: A Comprehensive Overview

The compound with CAS number 2308463-78-5, known as 2-(2S)-1-2-cyclopropyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetylpiperidin-2-ylacetic acid, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of this compound is characterized by the presence of a cyclopropyl group, which is known to enhance the stability and bioavailability of molecules. Additionally, the inclusion of a fluorenylmethoxycarbonyl (Fmoc) group adds to its functional versatility, enabling it to participate in diverse biochemical reactions. The piperidine ring system further contributes to its structural complexity, offering multiple sites for potential interactions within biological systems.

Recent advancements in synthetic chemistry have made it possible to produce this compound with high precision. Researchers have developed efficient methodologies to synthesize the molecule, leveraging techniques such as asymmetric catalysis and peptide coupling. These methods not only improve the yield but also ensure the maintenance of stereochemical integrity, which is crucial for its biological activity.

In terms of biological activity, studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in disease pathways. For instance, it has shown promise as an inhibitor of certain kinases, which are key players in cancer progression. This makes it a potential candidate for drug development in oncology. Furthermore, its ability to modulate cellular signaling pathways suggests applications in other therapeutic areas such as neurodegenerative diseases and inflammatory conditions.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that it possesses favorable absorption characteristics and exhibits low toxicity profiles in preclinical models. These attributes are critical for its translation into clinical settings. Ongoing studies are focused on optimizing its bioavailability and reducing any potential off-target effects to enhance its therapeutic index.

In conclusion, the compound with CAS number 2308463-78-5 represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery efforts. As research continues to unfold, this molecule is expected to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.